Cas no 2361636-53-3 (5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 2361636-53-3
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 5463173
• Update Time: 2025-10-29

5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine
• Z3478568615

• Inchi： 1S/C11H11Cl2N3/c1-6-8(4-7-2-3-7)11-14-9(12)5-10(13)16(11)15-6/h5,7H,2-4H2,1H3
• InChI Key： PWQWFRYCJNYIER-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=C(C(C)=NN21)CC1CC1)Cl

Computed Properties

• Exact Mass: 255.0330028 g/mol
• Monoisotopic Mass: 255.0330028 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2
• Molecular Weight: 256.13

Additional information on 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine

Introduction to 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 2361636-53-3)

5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine, with the CAS number 2361636-53-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine is characterized by a pyrazolopyrimidine core substituted with dichloro groups at positions 5 and 7, a cyclopropylmethyl group at position 3, and a methyl group at position 2. These substitutions contribute to the compound's stability and enhance its pharmacological profile. The cyclopropylmethyl group, in particular, is known to improve the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The anti-inflammatory properties of 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine have also been explored. In vitro and in vivo studies have revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine has been extensively studied to optimize its therapeutic potential. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. The compound is rapidly absorbed from the gastrointestinal tract and achieves peak plasma concentrations within 1-2 hours. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety and toxicity assessments have also been conducted to evaluate the potential side effects of 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine. Preclinical studies in rodents have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to confirm its safety profile in humans.

In conclusion, 5,7-Dichloro-3-(cyclopropylmethyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 2361636-53-3) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as antiviral therapy, cancer treatment, and anti-inflammatory interventions. Ongoing research continues to explore its full potential and optimize its use in clinical settings.